Cas no 55792-38-6 (Benzene, 1-isocyanato-2-(nonyloxy)-)
55792-38-6 structure
Product Name:Benzene, 1-isocyanato-2-(nonyloxy)-
CAS No:55792-38-6
MF:C16H23NO2
MW:261.35932469368
CID:350887
PubChem ID:13904857
Update Time:2025-04-19
Benzene, 1-isocyanato-2-(nonyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-isocyanato-2-(nonyloxy)-
- 1-isocyanato-2-nonoxybenzene
- 55792-38-6
- 1-ISOCYANATO-2-(NONYLOXY)BENZENE
- DTXSID00552216
-
- Inchi: 1S/C16H23NO2/c1-2-3-4-5-6-7-10-13-19-16-12-9-8-11-15(16)17-14-18/h8-9,11-12H,2-7,10,13H2,1H3
- InChI Key: WAQZKHFOTWBBBR-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1N=C=O)CCCCCCCCC
Computed Properties
- Exact Mass: 261.17299
- Monoisotopic Mass: 261.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.66
Benzene, 1-isocyanato-2-(nonyloxy)- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
55792-38-6 (Benzene, 1-isocyanato-2-(nonyloxy)-) Related Products
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- 32223-72-6(4-(Octyloxy)phenyl isocyanate)
- 32223-70-4(Benzene,1-(hexyloxy)-4-isocyanato-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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